Cas no 2034390-21-9 (1-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}-3-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)urea)

• Product Name: 1-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}-3-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)urea
• CAS No: 2034390-21-9
• MF: C₁₅H₂₁N₅O₂S
• MW: 335.42454123497
• CID: 5837408
• PubChem ID: 122246759
• Update Time: 2025-06-07

1-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}-3-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}-3-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)urea
• 1-(2-(2-(1H-pyrazol-1-yl)ethoxy)ethyl)-3-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)urea
• AKOS032469508
• 1-[2-(2-pyrazol-1-ylethoxy)ethyl]-3-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)urea
• 2034390-21-9
• 1-{2-[2-(1H-pyrazol-1-yl)ethoxy]ethyl}-3-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)urea
• F6573-2936

• Inchi： 1S/C15H21N5O2S/c21-14(16-7-10-22-11-9-20-8-3-6-17-20)19-15-18-12-4-1-2-5-13(12)23-15/h3,6,8H,1-2,4-5,7,9-11H2,(H2,16,18,19,21)
• InChI Key： UHFSLOJCABLPHW-UHFFFAOYSA-N
• SMILES： S1C(NC(NCCOCCN2C=CC=N2)=O)=NC2=C1CCCC2

Computed Properties

• Exact Mass: 335.14159610g/mol
• Monoisotopic Mass: 335.14159610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 109Ų

Additional information on 1-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}-3-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)urea

Professional Introduction to Compound with CAS No. 2034390-21-9 and Product Name: 1-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}-3-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)urea

Compound with the CAS number 2034390-21-9 and the product name 1-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}-3-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)urea represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure incorporates several key pharmacophoric elements that make it a promising candidate for further investigation in drug discovery and development.

The core of this compound is the urea moiety, which is well-documented for its role in various biological interactions. The urea group serves as a versatile scaffold for designing molecules with enhanced binding affinity and selectivity. In particular, the presence of a tetrahydro-1,3-benzothiazole ring in the molecular structure introduces additional pharmacological properties that are relevant to modern medicinal chemistry. This moiety is known for its ability to modulate biological pathways, making it a valuable component in the development of novel therapeutic agents.

Furthermore, the compound features a pyrazole ring, which is another critical pharmacophore. Pyrazole derivatives have been extensively studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The integration of the 1H-pyrazol-1-yl group into the molecular framework of this compound suggests potential synergistic effects when combined with other functional groups present in the molecule. This combination may enhance the compound's efficacy and reduce side effects, which are crucial considerations in drug development.

The ethoxyethyl chain attached to the pyrazole ring adds another layer of complexity to the compound's structure. This side chain can influence solubility, bioavailability, and metabolic stability, all of which are critical factors in determining a drug's clinical utility. The ethoxyethyl group may also contribute to the compound's ability to interact with biological targets in a specific manner, potentially leading to novel mechanisms of action.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like this one with greater accuracy. By leveraging these tools, scientists can identify potential binding interactions between the compound and biological targets such as enzymes and receptors. This approach has been instrumental in accelerating the drug discovery process and identifying promising candidates for further preclinical evaluation.

The synthesis of 1-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}-3-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)urea involves multi-step organic reactions that require precise control over reaction conditions. The introduction of each functional group must be carefully optimized to ensure high yield and purity. Modern synthetic methodologies, including flow chemistry and microwave-assisted synthesis, have improved efficiency and scalability in producing complex molecules like this one.

In vitro studies have begun to explore the potential biological activities of this compound. Initial results suggest that it may exhibit properties relevant to treating various diseases. For instance, its interaction with specific enzymes or receptors could lead to therapeutic benefits in areas such as inflammation or cancer. However, further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. By combining synthetic chemistry expertise with biological insights, researchers can design molecules that meet stringent criteria for efficacy and safety. The compound described here exemplifies this collaborative approach and highlights the importance of innovative chemical design in advancing drug discovery.

The future prospects for this compound are promising. Ongoing research aims to optimize its chemical properties and evaluate its efficacy in preclinical models. If successful, it could progress to clinical trials and potentially become a new therapeutic option for patients suffering from various conditions. The journey from initial discovery to clinical application is long and complex but holds great promise for improving human health.

In conclusion,1-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}-3-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)urea represents a significant contribution to pharmaceutical chemistry. Its unique structural features and potential biological activities make it an exciting candidate for further investigation. As research continues to uncover new insights into its properties,this compound may play a crucial role in developing next-generation therapeutics that address unmet medical needs.